Cas no 40808-21-7 (5-(4-methylphenyl)-2-thiophenecarboxylic Acid)

• Product Name: 5-(4-methylphenyl)-2-thiophenecarboxylic Acid
• CAS No: 40808-21-7
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD06802425
• CID: 2633823
• PubChem ID: 12323209
• Update Time: 2025-07-31

5-(4-methylphenyl)-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-2-thiophenecarboxylic Acid
• 5-(p-Tolyl)thiophene-2-carboxylic acid
• CHEMBL4129473
• DTXSID10488931
• QBA80821
• 5-(4-methylphenyl)thiophene-2-carboxylic acid
• 5-(p-Tolyl)thiophene-2-carboxylicacid
• AKOS000352436
• 5-p-Tolylthiophene-2-carboxylic acid
• MFCD06802425
• AB01331214-02
• 40808-21-7
• BBL021920
• 974-683-7
• SCHEMBL3756385
• DTXCID10439741
• STK894637
• NCGC00338804-01
• EN300-1603101
• CS-0360620

• MDL： MFCD06802425
• Inchi： 1S/C12H10O2S/c1-8-2-4-9(5-3-8)10-6-7-11(15-10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： HAJCITVNZKDTPX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 218.04015073Da
• Monoisotopic Mass: 218.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 399.5±30.0 °C at 760 mmHg
• Flash Point: 195.4±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-methylphenyl)-2-thiophenecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)